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Lavendustin A as a Tyrosine Kinase Inhibitor

Lavendustin A is identified as a potent inhibitor of specific tyrosine kinases. The quantitative data available

is summarized in the table below.

Target Reported ICso Value Experimental Context

Epidermal Growth Factor 0.012 uM [1] In vitro assay
Receptor (EGFR)

Tyrosine-protein kinase Lck Information available, specific ICso not Mechanism of action
stated in search results [2] described
CaMK Il 0.2 uM [1] In vitro assay

While the search results confirm Lavendustin A's inhibitory action on Lck, a member of the Src family of

kinases (SFKs) [2], they do not explicitly state its potency against Src itself.

Src Kinase Signaling Pathways
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Src Family Kinases (SFKs) are non-receptor tyrosine kinases crucial in cellular signaling. The following

diagram illustrates key regulatory relationships described in the research [3]:
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Key regulatory pathways of Src and Fyn by GPCRs. Arrows indicate activation; blunt ends indicate

inhibition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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